UNC1079
UNC1079
UNC1079 is an analog of UNC1215, the selective L3MBTL3 domain inhibitor. UNC1079 is a 1,000-fold weaker than UNC1215 as a L3MBTL3 domain inhibitor.
Brand Name:
Vulcanchem
CAS No.:
1418741-86-2
VCID:
VC0546360
InChI:
InChI=1S/C28H42N4O2/c33-27(31-19-11-25(12-20-31)29-15-3-1-4-16-29)23-7-9-24(10-8-23)28(34)32-21-13-26(14-22-32)30-17-5-2-6-18-30/h7-10,25-26H,1-6,11-22H2
SMILES:
C1CCN(CC1)C2CCN(CC2)C(=O)C3=CC=C(C=C3)C(=O)N4CCC(CC4)N5CCCCC5
Molecular Formula:
C28H42N4O2
Molecular Weight:
466.67
UNC1079
CAS No.: 1418741-86-2
Inhibitors
VCID: VC0546360
Molecular Formula: C28H42N4O2
Molecular Weight: 466.67
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1418741-86-2 |
---|---|
Product Name | UNC1079 |
Molecular Formula | C28H42N4O2 |
Molecular Weight | 466.67 |
IUPAC Name | [4-(4-piperidin-1-ylpiperidine-1-carbonyl)phenyl]-(4-piperidin-1-ylpiperidin-1-yl)methanone |
Standard InChI | InChI=1S/C28H42N4O2/c33-27(31-19-11-25(12-20-31)29-15-3-1-4-16-29)23-7-9-24(10-8-23)28(34)32-21-13-26(14-22-32)30-17-5-2-6-18-30/h7-10,25-26H,1-6,11-22H2 |
Standard InChIKey | HOUMUCTZMMLNTR-UHFFFAOYSA-N |
SMILES | C1CCN(CC1)C2CCN(CC2)C(=O)C3=CC=C(C=C3)C(=O)N4CCC(CC4)N5CCCCC5 |
Appearance | Solid powder |
Description | UNC1079 is an analog of UNC1215, the selective L3MBTL3 domain inhibitor. UNC1079 is a 1,000-fold weaker than UNC1215 as a L3MBTL3 domain inhibitor. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | UNC1079; UNC-1079; UNC 1079. |
Reference | 1. James, L.I., Barsyte-Lovejoy, D., Zhong, N., et al. Discovery of a chemical probe for the L3MBTL3 methyllysine reader domain. Nature Chemical Biology 9(3), 184-191 (2013). |
PubChem Compound | 70679311 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume